Cas no 1147294-72-1 (Methyl 2-hydroxy-4,6-dimethylpyrimidine-5-carboxylate)

Methyl 2-hydroxy-4,6-dimethylpyrimidine-5-carboxylate is a pyrimidine derivative with a molecular formula of C₈H₁₀N₂O₃. This compound features a hydroxyl group at the 2-position and a carboxylate ester at the 5-position, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its structural framework is conducive to further functionalization, enabling the development of more complex heterocyclic compounds. The presence of methyl substituents at the 4- and 6-positions enhances stability and influences reactivity patterns. This product is particularly useful in medicinal chemistry for the design of bioactive molecules, owing to its balanced solubility and reactivity profile. It is typically handled under standard laboratory conditions with appropriate safety precautions.

Methyl 2-hydroxy-4,6-dimethylpyrimidine-5-carboxylate structure

1147294-72-1 structure

Product Name:Methyl 2-hydroxy-4,6-dimethylpyrimidine-5-carboxylate

CAS No:1147294-72-1

MF:C₈H₁₀N₂O₃

MW:182.176601886749

CID:2190408

Update Time:2025-05-27

Methyl 2-hydroxy-4,6-dimethylpyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-hydroxy-4,6-dimethylpyrimidine-5-carboxylate
- FCH3729924
- Inchi： 1S/C8H10N2O3/c1-4-6(7(11)13-3)5(2)10-8(12)9-4/h1-3H3,(H,9,10,12)
- InChI Key： ZNCOGQITVSLMMO-UHFFFAOYSA-N
- SMILES： O(C)C(C1C(C)=NC(NC=1C)=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 328
Topological Polar Surface Area: 67.8

Methyl 2-hydroxy-4,6-dimethylpyrimidine-5-carboxylate Pricemore >>

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